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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-3-(3-Pyridyl)acrylic acid,

focusing on its core physicochemical properties, analytical methodologies, and applications.

The information is tailored for professionals in research and development who require detailed,

actionable data.

Core Physicochemical Properties
trans-3-(3-Pyridyl)acrylic acid is a bifunctional organic compound notable for its use as a

building block, or ligand, in the synthesis of complex chemical structures.[1] Its molecular

structure incorporates a pyridine ring, a carboxylic acid group, and a trans-configured carbon-

carbon double bond. This unique combination of features makes it a valuable component in the

development of coordination polymers and other advanced materials.[1]

Data Summary
The fundamental quantitative data for trans-3-(3-Pyridyl)acrylic acid are summarized in the

table below for quick reference.
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Property Value References

Molecular Weight 149.15 g/mol [1]

Chemical Formula C₈H₇NO₂ [1]

CAS Number 19337-97-4

Physical Form White solid/powder

Melting Point 232-235 °C (decomposes)

SMILES String O=C(O)/C=C/c1cnccc1

InChI Key
VUVORVXMOLQFMO-

ONEGZZNKSA-N

Experimental Protocols & Characterization
Accurate characterization of trans-3-(3-Pyridyl)acrylic acid is critical for its application in

synthesis and drug development. Standard analytical techniques include spectroscopic and

chromatographic methods.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis
HPLC is a precise method for determining the purity of trans-3-(3-Pyridyl)acrylic acid. A

reverse-phase method with ion suppression is effective for this polar, low-molecular-weight

compound.

Objective: To quantify the purity of a trans-3-(3-Pyridyl)acrylic acid sample.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Autosampler and data acquisition software
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (H₃PO₄)

Chromatographic Conditions:

Mobile Phase: 96:4 (v/v) mixture of water and acetonitrile, with 0.1% phosphoric acid added

to suppress the ionization of the carboxylic acid group.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

Procedure:

Standard Preparation: Accurately weigh and dissolve a reference standard of trans-3-(3-
Pyridyl)acrylic acid in the mobile phase to prepare a stock solution of 1 mg/mL. Create a

series of dilutions (e.g., 0.5, 0.25, 0.1, 0.05 mg/mL) for a calibration curve.

Sample Preparation: Prepare a sample solution by dissolving the test material in the mobile

phase to a final concentration of approximately 0.5 mg/mL.

Analysis: Inject the standard solutions followed by the sample solution into the HPLC

system.

Quantification: Calculate the area under the peak for trans-3-(3-Pyridyl)acrylic acid in the

sample chromatogram. Determine the purity by comparing this area to the calibration curve

generated from the reference standards.

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The acidic proton of the carboxyl group typically appears as a broad singlet far

downfield, often around 10-12 ppm.[2][3][4][5] Protons on the pyridine ring and the vinyl

group will have characteristic shifts and coupling patterns.

¹³C NMR: The carboxyl carbon is expected to resonate in the range of 165-185 ppm.[2]

Mass Spectrometry (MS): Electrospray ionization (ESI) is a suitable technique for

determining the molecular weight of this compound. In negative ion mode, a prominent peak

at m/z 297.13, corresponding to the (M-1) peak of a dimer, has been observed in some

studies.[6]

Applications and Workflow Visualization
The primary application of trans-3-(3-Pyridyl)acrylic acid is as an organic linker to construct

coordination polymers, including 3D heterometallic frameworks that may exhibit luminescence

properties.[1] The workflow for synthesizing and validating a product based on this molecule

involves several key stages, from initial reaction to final quality control.

Experimental Workflow: Synthesis and Quality Control
The following diagram illustrates a typical workflow for the synthesis and subsequent quality

control of a product derived from trans-3-(3-Pyridyl)acrylic acid, such as a coordination

polymer or an ester.
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Workflow for Synthesis and Characterization
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Caption: A logical workflow for the synthesis, purification, and analytical characterization of a

final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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